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Compound of Interest

Compound Name: Distyrylbiphenyl!

Cat. No.: B371695

A Technical Guide to Disodium Distyrylbiphenyl
Disulfonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of disodium distyrylbiphenyl
disulfonate, a compound widely utilized as a fluorescent whitening agent. This document
details its chemical and physical properties, outlines a key synthesis methodology, and
describes its mechanism of action.

Core Compound Properties

Disodium distyrylbiphenyl disulfonate, also known by trade names such as Tinopal CBS-X, is
a stilbene derivative valued for its ability to absorb ultraviolet light and re-emit it as visible blue
light, thereby imparting a brighter, whiter appearance to treated materials.

Molecular and Physical Data

The fundamental molecular and physical characteristics of disodium distyrylbiphenyl
disulfonate are summarized in the table below for easy reference.
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Property Value

Molecular Formula C28H20Na206S2[1][2][3]

Molecular Weight 562.6 g/mol [1]

Appearance Pale yellow-green solid[3]

Melting Point >300°C (decomposes)[2]

Solubility Soluble in- water.[3][4] S-paringly soluble in
DMSO, slightly soluble in Methanol.[2]

Density 1.414 g/cm3

Synthesis Protocol: A Representative Workflow

The industrial synthesis of disodium distyrylbiphenyl disulfonate can be achieved through
various methods. A common approach involves a Wittig-Horner reaction. The following diagram
illustrates a generalized workflow for its preparation.
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Starting Materials

4,4'-Bis(dimethoxyphosphonomethyl)biphenyl Sodium benzaldehyde-2-sulfonate

Reaction

Wittig-Horner Reaction
(in liquid ammonia with sodium amide)

orms

Product Formation & Isolation

Formation of red suspension

:

Filtration and washing
(with sodium chloride solution)

l

Drying under vacuum

:

Disodium 4,4'-bis(2-sulfostyrylbiphenyl)
(light yellow crystalline powder)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of disodium distyrylbiphenyl disulfonate.
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Mechanism of Action: Fluorescent Whitening

The primary application of disodium distyrylbiphenyl disulfonate is as a fluorescent whitening
agent, also known as an optical brightener. Its mechanism of action is a photophysical process
rather than a chemical bleaching one.

Absorption of UV Light: The molecule absorbs photons from the ultraviolet region (typically
340-380 nm) of the electromagnetic spectrum.

o Excitation: This absorption of energy promotes electrons within the conjugated pi-system of
the distyrylbiphenyl core to a higher energy, excited singlet state.

o Fluorescence: The excited state is unstable, and the electrons rapidly return to their ground
state. In doing so, the excess energy is emitted as light in the blue region of the visible
spectrum (around 400-450 nm).

o Whitening Effect: This emitted blue light counteracts any yellowish tones present in a
material, resulting in the perception of a brighter, whiter appearance.

The following diagram illustrates this mechanism.
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Caption: Mechanism of action of disodium distyrylbiphenyl disulfonate as a fluorescent
brightener.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [molecular formula and weight of disodium
distyrylbiphenyl disulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b371695#molecular-formula-and-weight-of-disodium-
distyrylbiphenyl-disulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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